Cas no 1417635-20-1 (1-(Cyclopentylcarbonyl)piperazine Hydrochloride)

• Product Name: 1-(Cyclopentylcarbonyl)piperazine Hydrochloride
• CAS No: 1417635-20-1
• MF: C₁₀H₁₉ClN₂O
• MW: 218.723661661148
• MDL: MFCD27959774
• CID: 4699364
• Update Time: 2025-05-21

1-(Cyclopentylcarbonyl)piperazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopentylcarbonyl)piperazine hydrochloride
• 1-CYCLOPENTANECARBONYLPIPERAZINE HYDROCHLORIDE
• Cyclopentyl(piperazin-1-yl)methanone;hydrochloride
• 1-(Cyclopentylcarbonyl)piperazine Hydrochloride

• MDL： MFCD27959774
• Inchi： 1S/C10H18N2O.ClH/c13-10(9-3-1-2-4-9)12-7-5-11-6-8-12;/h9,11H,1-8H2;1H
• InChI Key： PRYOEVWKMIZZJG-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCCC1)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 181
• Topological Polar Surface Area: 32.299

Additional information on 1-(Cyclopentylcarbonyl)piperazine Hydrochloride

Introduction to 1-(Cyclopentylcarbonyl)piperazine Hydrochloride (CAS No. 1417635-20-1)

1-(Cyclopentylcarbonyl)piperazine Hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1417635-20-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperazine derivatives, which are well-known for their diverse biological activities and utility in the development of therapeutic agents. The presence of a cyclopentylcarbonyl group in its molecular structure imparts unique pharmacological properties, making it a valuable scaffold for drug discovery and development.

The chemical structure of 1-(Cyclopentylcarbonyl)piperazine Hydrochloride consists of a piperazine ring substituted with a cyclopentylcarbonyl moiety, followed by hydrochloride salt formation to enhance its solubility and bioavailability. This structural configuration has been explored in various pharmacological studies due to its potential interactions with biological targets, particularly enzymes and receptors involved in neurological and cardiovascular pathways.

In recent years, there has been growing interest in the development of novel psychoactive substances that modulate central nervous system (CNS) activity. 1-(Cyclopentylcarbonyl)piperazine Hydrochloride has emerged as a compound of interest in this context, primarily due to its structural similarity to known psychoactive piperazine derivatives. Research has indicated that this compound may exhibit properties relevant to the treatment of conditions such as depression, anxiety, and neurodegenerative disorders. The cyclopentylcarbonyl group is particularly noteworthy, as it can influence the metabolic stability and binding affinity of the molecule towards its target sites.

One of the most compelling aspects of 1-(Cyclopentylcarbonyl)piperazine Hydrochloride is its potential as a lead compound for further derivatization. The piperazine core provides a versatile platform for chemical modifications, allowing researchers to fine-tune pharmacokinetic and pharmacodynamic properties. For instance, structural analogs with varying substituents on the piperazine ring have been synthesized to investigate their effects on receptor binding and metabolic pathways. These studies have provided valuable insights into the design principles for optimizing drug-like properties.

The hydrochloride salt form of this compound enhances its pharmaceutical applicability by improving solubility in aqueous media, which is crucial for formulation development. This solubility advantage allows for easier administration via oral or intravenous routes, making it a promising candidate for clinical trials. Additionally, the stability of the hydrochloride salt under various storage conditions ensures that the compound remains viable for extended periods, which is essential for both research and commercial purposes.

Recent advancements in computational chemistry have enabled more efficient screening processes for identifying potential drug candidates like 1-(Cyclopentylcarbonyl)piperazine Hydrochloride. Molecular docking studies have been conducted to evaluate its binding interactions with key biological targets such as serotonin receptors (5-HT receptors), dopamine receptors (D2 receptors), and other neurotransmitter systems. These virtual screening approaches have highlighted the compound's potential as an antagonist or partial agonist in modulating CNS activity.

In vitro pharmacological assays have further elucidated the mechanism of action of 1-(Cyclopentylcarbonyl)piperazine Hydrochloride. Initial studies suggest that it may interact with serotonin 5-HT2A receptors, which are implicated in various neurological disorders. The cyclopentyl moiety appears to play a critical role in modulating receptor affinity and selectivity, potentially offering advantages over existing therapeutic agents with similar mechanisms.

The synthesis of 1-(Cyclopentylcarbonyl)piperazine Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the cyclopentylcarbonyl group followed by nucleophilic substitution with piperazine to form the desired intermediate. The final hydrochloride salt is obtained through acidification, which is a standard procedure for enhancing solubility and crystallization properties.

Ethical considerations are paramount when conducting research involving psychoactive compounds like 1-(Cyclopentylcarbonyl)piperazine Hydrochloride. Responsible research practices ensure that studies are conducted within regulatory frameworks designed to protect human subjects and maintain scientific integrity. Preclinical toxicology studies are essential to assess safety profiles before advancing to clinical trials, where efficacy and side effects can be evaluated in human populations.

The future prospects for 1-(Cyclopentylcarbonyl)piperazine Hydrochloride are promising, with ongoing research aimed at optimizing its pharmacological profile and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leveraging interdisciplinary approaches such as medicinal chemistry, bioinformatics, and clinical pharmacology.